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Compound of Interest

Compound Name: Methyl melissate

Cat. No.: B164358 Get Quote

An In-depth Technical Guide to Methyl Melissate

Introduction
Methyl melissate, also known by its systematic name methyl triacontanoate, is a long-chain

fatty acid methyl ester (FAME).[1][2][3] It is the methyl ester of melissic acid (or triacontanoic

acid), a 30-carbon saturated fatty acid.[1] This compound is found in nature, often as a

component of plant epicuticular waxes, and has been identified in various environmental

matrices such as soils and atmospheric aerosols.[1] In commercial applications, it is utilized for

its emulsifying and surfactant properties in cosmetics, as a flavoring agent in the food industry,

and as a biochemical reagent in scientific research.[4][5]

Chemical Structure and Formula
Methyl melissate is characterized by a long 30-carbon aliphatic chain attached to a methyl

ester group.

Chemical Formula: C₃₁H₆₂O₂[3][4][5][6][7][8]

Systematic Name: Methyl triacontanoate[3][7]

Synonyms: Methyl melissate, Melissic acid methyl ester, n-Triacontanoic acid methyl

ester[3][5][6][7][9]

CAS Number: 629-83-4[3][4][6][7]
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Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC[2][4]

InChI Key: BIRUBGLRQLAEFF-UHFFFAOYSA-N[2][3][7][8]

Physicochemical Properties
The key quantitative properties of methyl melissate are summarized in the table below. These

properties highlight its non-volatile and lipophilic nature.[10]

Property Value Source

Molecular Weight 466.83 g/mol [6][9]

Appearance
White to almost white powder

or crystal
[5]

Melting Point 70 - 74 °C [5]

Water Solubility
Insoluble (3.1 x 10⁻⁷ g/L at 25

°C)
[2][10]

Purity (Commercial) ≥ 95% [5][6]

Storage Temperature 0 - 10 °C [2][5]

Experimental Protocols
Synthesis via Fischer Esterification
Methyl melissate can be synthesized in a laboratory setting through the direct esterification of

its corresponding fatty acid, triacontanoic acid.[1] The Fischer esterification method is a

common pathway for this transformation. The following is a representative protocol.

Objective: To synthesize methyl melissate from triacontanoic acid and methanol using an acid

catalyst.

Materials:

Triacontanoic acid (Melissic acid)
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Anhydrous Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Anhydrous Magnesium Sulfate (MgSO₄)

Toluene or Hexane (for recrystallization)

Round-bottom flask, reflux condenser, separatory funnel, magnetic stirrer, heating mantle

Methodology:

Reaction Setup: In a round-bottom flask, dissolve triacontanoic acid in an excess of

anhydrous methanol.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the solution while

stirring.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux using a heating

mantle. Maintain reflux for several hours to drive the reaction to completion. The reaction

progress can be monitored using Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel.

Neutralization: Wash the mixture sequentially with water and then with a saturated sodium

bicarbonate solution to neutralize the acid catalyst.

Extraction: Extract the organic layer containing the methyl ester.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent like toluene or hexane to yield pure methyl melissate.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
The analysis and quantification of methyl melissate, particularly in complex environmental or

biological samples, are effectively performed using Gas Chromatography (GC) coupled with

Mass Spectrometry (MS).[1][7][8]

Objective: To identify and quantify methyl melissate in a sample.

Materials:

Sample containing or suspected to contain methyl melissate

Internal standard (e.g., methyl nonadecanoate)

Organic solvent (e.g., hexane, dichloromethane) for extraction and dilution

Gas chromatograph equipped with a suitable capillary column (e.g., DB-5ms)

Mass spectrometer detector

Methodology:

Sample Preparation: Extract lipids from the sample using an appropriate organic solvent. If

the fatty acids are not already esterified, perform a derivatization step (transesterification) to

convert triacontanoic acid to its methyl ester.

Standard Preparation: Prepare a series of calibration standards of pure methyl melissate at

known concentrations. Spike each standard and the sample with a known amount of the

internal standard.

GC Injection: Inject a small volume (e.g., 1 µL) of the prepared sample or standard into the

GC inlet.

Chromatographic Separation: The GC oven temperature is programmed to ramp up, allowing

for the separation of different components in the mixture based on their boiling points and
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interaction with the column's stationary phase. Methyl melissate, being a very long-chain

ester, will have a relatively long retention time.

Mass Spectrometry Detection: As compounds elute from the GC column, they enter the

mass spectrometer, where they are ionized (typically by electron ionization). The resulting

mass spectrum provides a molecular fingerprint that allows for definitive identification.

Quantification: The concentration of methyl melissate in the sample is determined by

comparing the peak area of the analyte to that of the internal standard and referencing the

calibration curve generated from the standards.

Visualizations
Logical Workflow for Synthesis
The synthesis of methyl melissate follows a standard acid-catalyzed esterification process.

The logical flow from reactants to the final purified product is depicted below.
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Caption: Logical workflow for the synthesis of Methyl Melissate.

Experimental Workflow for Analysis
The standard procedure for analyzing methyl melissate in a sample involves extraction,

chromatographic separation, and mass spectrometric detection.
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Caption: Experimental workflow for the analysis of Methyl Melissate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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